BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Chemical
Properties of 1-Bromononane-d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Bromononane-d3

Cat. No.: B12396705

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1-Bromononane-d3, a deuterated analog of 1-bromononane. Given the limited
availability of experimental data for this specific isotopologue, this guide leverages data from its
non-deuterated counterpart, 1-boromononane, and the per-deuterated analog, 1-Bromononane-
d19, to provide informed estimations and a thorough understanding of its characteristics. This
document is intended to serve as a valuable resource for professionals in research, chemical
synthesis, and drug development.

Core Chemical Properties

1-Bromononane-d3 is a saturated alkyl halide in which three hydrogen atoms have been
isotopically substituted with deuterium. This selective deuteration makes it a useful tool in
various scientific applications, particularly in mechanistic studies and as an internal standard in
mass spectrometry-based quantitative analysis. The carbon-deuterium (C-D) bond is stronger
than the carbon-hydrogen (C-H) bond, which can influence the rate of metabolic processes, a
phenomenon known as the kinetic isotope effect.[1] This property is of significant interest in
drug development for enhancing the pharmacokinetic profiles of therapeutic agents.[2][3][4]

While specific reactivity data for 1-Bromononane-d3 is not readily available, it is expected to
undergo reactions typical of primary alkyl bromides, such as nucleophilic substitution and
elimination reactions. It is considered stable under normal laboratory conditions but is
incompatible with strong bases and strong oxidizing agents.[5]
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Data Presentation: Physicochemical Properties

The following table summarizes the key chemical and physical properties of 1-Bromononane-

d3, with comparative data from 1-bromononane. It is important to note that the properties for 1-

Bromononane-d3 are largely estimated based on its non-deuterated analog, as extensive

experimental data is not available.

1-Bromononane-d3

1-Bromononane

Property . )
(Estimated) (Experimental)
Molecular Formula CoH16D3Br CoH19Br
Molecular Weight ~210.17 g/mol 207.15 g/mol
CAS Number 1219799-20-8 693-58-3
Appearance Clear, colorless liquid Clear, colorless liquid
Boiling Point ~201 °C 201 °C (lit.)
Melting Point Not determined -29 °C
) Slightly higher than 1.084 g/mL )
Density 1.084 g/mL at 25 °C (lit.)
at 25 °C
Refractive Index ~n20/D 1.454 n20/D 1.454 (lit.)
Flash Point ~90 °C 90 °C (closed cup)
N Insoluble in water; soluble in Insoluble in water; soluble in
Solubility

organic solvents

organic solvents

Spectroscopic Properties

The primary distinction in the spectroscopic properties of 1-Bromononane-d3 compared to 1-

bromononane arises from the deuterium substitution.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum of 1-Bromononane-d3 will be similar to that of 1-

bromononane, but with reduced integration in the region corresponding to the deuterated
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positions. The absence of signals at specific chemical shifts would confirm the location of
deuterium labeling.

o 2H NMR: The deuterium NMR spectrum will show signals corresponding to the deuterated
positions, providing direct evidence of isotopic labeling.

o 183C NMR: The carbon-13 NMR spectrum will be similar to the non-deuterated compound,
however, the signals for the deuterated carbons will appear as multiplets due to C-D
coupling and may exhibit a slight upfield isotopic shift.

e Mass Spectrometry (MS): The mass spectrum of 1-Bromononane-d3 will show a molecular
ion peak that is 3 mass units higher than that of 1-bromononane. The characteristic isotopic
pattern of bromine (*°Br and 81Br) will be retained. The fragmentation pattern will also be
altered, reflecting the increased mass of the deuterated fragments.

Experimental Protocols
General Synthesis of Deuterated 1-Bromononane

A plausible synthetic route to 1-Bromononane-d3 involves the bromination of a corresponding
deuterated nonanol. The following is a general procedure that can be adapted for this purpose.

Materials:

Deuterated 1-nonanol (specifically deuterated at the desired positions)
¢ Phosphorus tribromide (PBrs) or hydrobromic acid (HBr)

o Anhydrous diethyl ether or other suitable solvent

 Ice-cold water

o Saturated sodium bicarbonate solution

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

Procedure:
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In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve the
deuterated 1-nonanol in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or
argon).

Cool the solution in an ice bath to O °C.

Slowly add phosphorus tribromide (approximately 1/3 molar equivalent) to the stirred solution
via the dropping funnel.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to
room temperature.

Gently reflux the mixture for 2-4 hours to ensure the reaction proceeds to completion.

Cool the reaction mixture back to room temperature and cautiously quench by pouring it over
ice-cold water.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer successively with cold water, saturated sodium bicarbonate solution,
and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure to obtain the crude deuterated 1-bromononane.

Purify the crude product by fractional distillation under reduced pressure.

Visualizations
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Synthesis Workflow for Deuterated 1-Bromononane
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Caption: A generalized workflow for the synthesis of deuterated 1-bromononane.
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Application of Deuterated Compounds in Drug Development
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Caption: Logical relationship of utilizing deuterated compounds in drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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